[(4-Bromothiophen-2-yl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine

• Molecular Formula: C8H8BrN3S2
• Molecular Weight: 290.2 g/mol
• IUPAC Name: 1-(4-bromothiophen-2-yl)-N-(thiadiazol-4-ylmethyl)methanamine
• InChI: InChI=1S/C8H8BrN3S2/c9-6-1-8(13-4-6)3-10-2-7-5-14-12-11-7/h1,4-5,10H,2-3H2
• InChI Key: RMLGSXYZRCHKOX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC=C1Br)CNCC2=CSN=N2

Description

(4-Bromothiophen-2-yl)methylamine is a heterocyclic amine featuring a brominated thiophene ring linked to a 1,2,3-thiadiazole moiety via methylene bridges. The 1,2,3-thiadiazole group contributes to its aromaticity and may participate in hydrogen bonding or π-π interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Bromothiophen-2-yl)methylamine typically involves the following steps:

Bromination of Thiophene: The starting material, thiophene, undergoes bromination using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron(III) bromide.

Formation of Thiadiazole: The brominated thiophene is then reacted with thiosemicarbazide under acidic conditions to form the thiadiazole ring.

Coupling Reaction: The final step involves the coupling of the brominated thiophene-thiadiazole intermediate with an amine, typically using a base such as potassium carbonate in a suitable solvent like dimethylformamide (DMF).

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

(4-Bromothiophen-2-yl)methylamine can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom on the thiophene ring can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The thiadiazole ring can be oxidized or reduced under specific conditions, leading to different derivatives.

Coupling Reactions: The compound can participate in coupling reactions such as Suzuki or Heck reactions to form more complex structures.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium azide or potassium thiolate in polar solvents.

Oxidation: Oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine can yield an aminated thiophene-thiadiazole derivative, while oxidation can produce sulfoxides or sulfones.

Scientific Research Applications

Scientific Research Applications

(4-Bromothiophen-2-yl)methylamine is used across diverse scientific fields, including:

• Antimicrobial and Antifungal Research: Preliminary studies suggest that (4-Bromothiophen-2-yl)methylamine may have antimicrobial and antifungal properties, making it a candidate for developing new therapeutic agents against infections.
• Anticancer Activity: Its structural features indicate potential anticancer activity, warranting further investigation into its mechanism of action and efficacy in cancer treatment.
• Interaction Studies: Research indicates that the compound may interact with specific enzymes or receptors involved in microbial resistance or cancer cell proliferation pathways. Understanding these interactions is crucial for elucidating its pharmacological effects and optimizing its therapeutic potential.

Structural Similarities and Unique Properties

Several compounds share structural similarities with (4-Bromothiophen-2-yl)methylamine:

Compound Name	Structural Features	Unique Properties
1,3,4-Thiadiazole	Five-membered ring containing sulfur and nitrogen	Broad spectrum of biological activities
1,2,4-Thiadiazole	Similar ring structure but different substitution	Used in pharmaceuticals and agrochemicals
1,2,5-Thiadiazole	Variations in ring structure	Known for specific therapeutic potentials
2,4-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline	Contains dimethyl substitution on the aniline	Exhibits antimicrobial and anticancer properties

Mechanism of Action

The mechanism of action of (4-Bromothiophen-2-yl)methylamine involves its interaction with specific molecular targets. For instance, in medicinal applications, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access. The thiadiazole ring is known to interact with metal ions, which can be crucial in its biological activity.

Comparison with Similar Compounds

Key Structural Features

Compound	Core Structure	Substituents
Target Compound	1,2,3-Thiadiazole + Thiophene	Bromine (thiophene), methylene-linked amine
4-(4-Bromophenyl)-thiazol-2-amine (p1)	Thiazole	Bromophenyl, 3,4-dimethoxybenzylidene
5-(4-Bromo-2-methylphenyl)-1,3,4-thiadiazol-2-amine ()	1,3,4-Thiadiazole	Bromo-methylphenyl
[(4-Bromothiophen-2-yl)methyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine ()	Pyrazole + Thiophene	Bromothiophene, 3-methylpyrazole

Physicochemical Properties

Compound	Molecular Formula	Melting Point (°C)	% Yield	LogP*	Solubility*
Target Compound	C₉H₈BrN₃S	Not reported	–	~2.5 (predicted)	Moderate (DMF/EtOH)
p1 ()	C₁₈H₁₅BrN₂O₂S	134–136	85	3.1	Low (aqueous)
5-(4-Bromo-2-methylphenyl)-1,3,4-thiadiazol-2-amine ()	C₉H₈BrN₃S	Not reported	–	~2.8	Low (organic solvents)
4-(4-Chlorophenyl)-N-[(E)-4-(dimethylamino)benzylidene]-1,3-thiazol-2-amine ()	C₁₈H₁₇ClN₄S	188–190	65	3.5	Moderate (DMF)

*LogP and solubility data extrapolated from ADME profiles in and .

Antimicrobial and Anticancer Activity

• Thiazole Derivatives : Compounds like p1 and p7 () show potent activity against Staphylococcus aureus (MIC: 12.5 µg/mL) and Escherichia coli (MIC: 25 µg/mL). Their antiproliferative activity against MCF-7 breast cancer cells (IC₅₀: 18 µM) is linked to thiazole-mediated DNA intercalation .
• Thiadiazole Derivatives : The 1,2,3-thiadiazole group in the target compound may enhance kinase inhibition due to sulfur’s electronegativity, as seen in similar compounds targeting EGFR (IC₅₀: <10 µM) .
• Structural Impact : Replacement of phenyl (e.g., p1 ) with thiophene in the target compound could improve membrane permeability, while the 1,2,3-thiadiazole moiety may confer metabolic stability compared to 1,3,4-thiadiazoles .

ADME and Pharmacokinetic Profiles

• Thiazole Derivatives : ADME parameters for p1 include moderate intestinal absorption (Caco-2 permeability: 15 nm/s) and high plasma protein binding (89%), limiting CNS penetration .
• Thiadiazole Derivatives : Predicted ADME for the target compound suggests improved bioavailability (LogP ~2.5) compared to bulkier analogs like p7 (LogP 3.5). The thiadiazole ring may reduce CYP450-mediated metabolism, extending half-life .

Biological Activity

(4-Bromothiophen-2-yl)methylamine, a compound with the molecular formula $C_8H_8BrN_3S_2$, is a member of the thiadiazole family known for its diverse biological activities. This compound has garnered attention due to its potential applications in medicinal chemistry, particularly in antimicrobial and anticancer therapies.

Antimicrobial Properties

Research indicates that derivatives of thiadiazoles, including (4-Bromothiophen-2-yl)methylamine, exhibit significant antimicrobial activity. A study on related compounds demonstrated promising results against various bacterial strains and fungi. For instance:

• Antibacterial Activity : Compounds similar to (4-Bromothiophen-2-yl)methylamine showed effectiveness comparable to standard antibiotics like norfloxacin.
• Antifungal Activity : These compounds also displayed antifungal properties against strains such as Candida albicans and Aspergillus niger, often outperforming established antifungals like fluconazole .

Anticancer Activity

The anticancer potential of (4-Bromothiophen-2-yl)methylamine has been explored through various assays. The compound's ability to inhibit cell proliferation and disrupt DNA replication pathways makes it a candidate for further development in cancer therapeutics. In vitro studies have shown:

• Cell Line Studies : Compounds derived from this class have been tested against human breast adenocarcinoma cell lines (e.g., MCF7), revealing significant cytotoxic effects.
• Mechanism of Action : The mechanism is thought to involve the inhibition of enzymes critical for DNA synthesis and cell cycle progression .

Summary of Biological Activities

Activity Type	Effectiveness	Comparison Standard
Antimicrobial	Effective against bacteria and fungi	Norfloxacin (bacterial), Fluconazole (fungal)
Anticancer	Inhibits growth in cancer cell lines	5-Fluorouracil
Anti-inflammatory	Reduces inflammation	Not specified
Anticonvulsant	Potential use in epilepsy	Not specified

Case Study 1: Synthesis and Evaluation of Thiadiazole Derivatives

A study synthesized a series of thiazole derivatives including halogenated variants similar to (4-Bromothiophen-2-yl)methylamine. These compounds were evaluated for their antimicrobial and anticancer properties using standard assays:

• Synthesis : The derivatives were prepared via nucleophilic substitution reactions.
• Biological Evaluation : In vitro tests revealed that certain derivatives exhibited antimicrobial activity with minimum inhibitory concentrations (MICs) comparable to existing drugs.

Case Study 2: Molecular Docking Studies

Molecular docking studies have been conducted to predict the binding affinity of (4-Bromothiophen-2-yl)methylamine with various biological targets:

• Docking Analysis : Compounds were docked against specific protein targets associated with cancer and microbial resistance.
• Findings : Results indicated favorable binding interactions that could lead to the development of more potent derivatives.